Cas no 4852-91-9 (5-Octyl L-Glutamate)

• Product Name: 5-Octyl L-Glutamate
• CAS No: 4852-91-9
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 931976
• Update Time: 2025-06-09

5-Octyl L-Glutamate Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-octoxy-5-oxopentanoic acid
• 5-Octyl L-glutamate
• 2-Amino-glutaminsaeure-octylester
• AC1L6YSZ
• NSC522645
• 5-Octyl L-Glutamate

• Inchi： 1S/C13H25NO4/c1-2-3-4-5-6-7-10-18-12(15)9-8-11(14)13(16)17/h11H,2-10,14H2,1H3,(H,16,17)/t11-/m0/s1
• InChI Key： UCDDOKSXLQWTOD-NSHDSACASA-N
• SMILES： O(C(CC[C@@H](C(=O)O)N)=O)CCCCCCCC

Computed Properties

• Exact Mass: 259.17845
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 12

Experimental Properties

• PSA: 89.62
• LogP: 2.78250

Additional information on 5-Octyl L-Glutamate

Introduction to 5-Octyl L-Glutamate (CAS No. 4852-91-9)

5-Octyl L-Glutamate, identified by the Chemical Abstracts Service Number (CAS No.) 4852-91-9, is a significant compound in the field of chemobiology and pharmaceutical research. This molecule, characterized by an octyl group attached to the L-glutamic acid backbone, has garnered attention due to its unique structural and functional properties. The combination of a nonanoic acid side chain with the L-glutamate moiety endows it with distinctive characteristics that make it valuable in various applications, particularly in drug delivery systems and bioactive material development.

The structural configuration of 5-Octyl L-Glutamate (CAS No. 4852-91-9) is of particular interest in modern chemical biology. The octyl group enhances the lipophilicity of the molecule, making it more soluble in organic solvents while maintaining some water solubility due to the polar glutamic acid residue. This balance between lipophilicity and hydrophilicity is crucial for its role as a penetration enhancer and a carrier molecule in pharmaceutical formulations.

Recent advancements in drug delivery systems have highlighted the potential of 5-Octyl L-Glutamate (CAS No. 4852-91-9) as an excipient. Its ability to improve the permeability of cell membranes has been explored in transdermal drug delivery systems, where it acts as a vehicle to enhance the absorption of active pharmaceutical ingredients (APIs). Studies have demonstrated that incorporating this compound into lipid-based nanoparticles can significantly improve the bioavailability of poorly water-soluble drugs, thereby addressing one of the major challenges in pharmaceutical development.

The pharmacokinetic properties of 5-Octyl L-Glutamate (CAS No. 4852-91-9) have also been extensively studied. Research indicates that this compound can modulate the release profile of APIs, allowing for controlled and sustained drug delivery. This is particularly relevant in chronic disease management, where maintaining stable drug levels in the bloodstream is essential for therapeutic efficacy. The compound’s biocompatibility and low toxicity profile further support its suitability for medical applications.

In addition to its role in drug delivery, 5-Octyl L-Glutamate (CAS No. 4852-91-9) has been investigated for its potential in cosmetic formulations. Its emollient properties make it an effective ingredient in skincare products, where it helps to hydrate and soften the skin. The octyl group’s ability to penetrate the stratum corneum layer enhances the delivery of other cosmetic active ingredients, making this compound a valuable component in advanced skincare formulations.

The synthesis of 5-Octyl L-Glutamate (CAS No. 4852-91-9) involves a series of well-established organic reactions, including esterification and purification processes. The availability of high-purity starting materials ensures that the final product meets stringent quality standards required for pharmaceutical and cosmetic applications. Advances in synthetic methodologies have further optimized the production process, making it more efficient and cost-effective.

Industrial applications of 5-Octyl L-Glutamate (CAS No. 4852-91-9) extend beyond pharmaceuticals and cosmetics. It has been utilized as an intermediate in the synthesis of other specialty chemicals, where its unique structural features contribute to the development of novel materials with enhanced functional properties. For instance, its incorporation into polymer matrices improves mechanical strength and flexibility, making it useful in advanced material science applications.

The environmental impact of using 5-Octyl L-Glutamate (CAS No. 4852-91-9) has also been assessed. Studies have shown that this compound degrades under certain environmental conditions, suggesting that it does not pose significant long-term ecological risks when used appropriately. Responsible handling and disposal practices are recommended to minimize any potential environmental impact.

Future research directions for 5-Octyl L-Glutamate (CAS No. 4852-91-9) include exploring its potential in gene therapy and mRNA vaccine formulations. Its ability to enhance cellular uptake makes it a promising candidate for delivering nucleic acid-based therapeutics across biological barriers effectively.

In conclusion, 5-Octyl L-Glutamate (CAS No. 4852-91-9) is a versatile compound with significant applications across multiple industries. Its unique structural properties enable it to function as an effective penetration enhancer, drug carrier, cosmetic ingredient, and material science intermediate. Continued research into its applications will likely uncover even more innovative uses for this compound, further solidifying its importance in modern chemistry and biotechnology.